Cas no 2307780-76-1 (Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel-)

• Product Name: Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel-
• CAS No: 2307780-76-1
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• CID: 5260773
• Update Time: 2025-10-30

Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel-

• Inchi： 1S/C5H9F2N.ClH/c6-5(7)3-1-2-4(3)8;/h3-5H,1-2,8H2;1H/t3-,4-;/m1./s1
• InChI Key： RUJCHDRFTGLSJE-VKKIDBQXSA-N
• SMILES： C([C@@H]1CC[C@H]1N)(F)F.Cl

Additional information on Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel-

Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- (CAS No. 2307780-76-1)

Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- (CAS No. 2307780-76-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclobutylamines and features a difluoromethyl group attached to the cyclobutane ring, which imparts distinct chemical and biological characteristics.

The (1R,2R)-rel- configuration of this compound is particularly noteworthy as it can influence its pharmacological profile. Chirality plays a crucial role in drug design and development, as enantiomers can exhibit different biological activities and pharmacokinetic properties. The presence of the hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical formulations.

Recent research has highlighted the potential of Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- in several therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, this compound has also shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- can modulate neurotransmitter systems and reduce neuroinflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable lead for developing new treatments for these debilitating conditions.

The synthesis of Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- involves several steps that require precise control over chirality and functional group manipulation. One common approach involves the asymmetric hydrogenation of a prochiral substrate followed by selective fluorination and salt formation. The efficiency and scalability of these synthetic methods are critical for translating laboratory findings into clinical applications.

From a pharmacokinetic perspective, Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have demonstrated that it is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential as an orally administered therapeutic agent.

However, like any novel compound in drug development, Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- must undergo rigorous safety and efficacy testing before it can be approved for clinical use. Ongoing clinical trials are evaluating its safety profile and therapeutic potential in various disease models. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, Cyclobutanamine, 2-(difluoromethyl)-, hydrochloride (1:1), (1R,2R)-rel- represents a promising candidate in the development of new therapies for cancer and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more data becomes available from ongoing studies, the full potential of this compound will likely become even more evident.